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Compound of Interest

Compound Name: N-Butylgermane

Cat. No.: B3145454 Get Quote

An In-depth Technical Guide to n-Butylgermane and its Analogs

This technical guide provides a comprehensive literature review of n-butylgermane and its

related compounds. It is intended for researchers, scientists, and drug development

professionals interested in the synthesis, properties, and applications of alkylgermanes. Due to

the limited availability of detailed experimental data specifically for n-butylgermane in

published literature, this guide also incorporates data from its close isomers and related

compounds, such as iso-butylgermane and tri-n-butylgermane, to provide a broader and more

practical overview of the subject.

Physicochemical Properties
n-Butylgermane (C₄H₁₂Ge) is an organogermanium compound that belongs to the group of

alkylgermanes. These compounds are germanium analogs of alkanes and are of interest for

their potential applications in materials science and medicinal chemistry. The physical and

chemical properties of n-butylgermane and its related compounds are summarized below.

Table 1: Physical and Chemical Properties of n-Butylgermane and Related Compounds
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Property
n-
Butylgermane

Tri-n-
butylgermane

Tetra-n-
butylgermane

iso-
Butylgermane

CAS Number 57402-96-7[1] 998-39-0[2] 1067-42-1[3] 1067-34-1

Molecular

Formula
C₄H₁₂Ge[1] C₁₂H₂₈Ge[2] C₁₆H₃₆Ge

(CH₃)₂CHCH₂Ge

H₃

Molecular Weight 132.73 g/mol [1] 244.94 g/mol [2] 301.05 g/mol 132.73 g/mol

Physical State Liquid[1] Straw Liquid[4] Liquid Liquid

Boiling Point 74 °C[1]
123 °C / 20

mmHg[2]
>100 °C[3] N/A

Density 1.022 g/mL[1] 0.916 g/mL[2]
0.93 g/mL at 25

°C[3]
N/A

Refractive Index N/A
1.4508 @

20°C[2]
1.455 @ 20°C[3] N/A

Synthesis and Experimental Protocols
The synthesis of alkylgermanes like n-butylgermane can be achieved through several routes,

most commonly via the alkylation of germanium halides or the hydrogermylation of alkenes.

General Synthesis via Hydrogermylation
Hydrogermylation involves the addition of a Ge-H bond across a carbon-carbon double bond.

This method is highly atom-economical. A general protocol for the synthesis of n-
butylgermane from germane and 1-butene is outlined below. This protocol is based on general

hydrogermylation principles, as specific literature for n-butylgermane synthesis is scarce.

Experimental Protocol: Synthesis of n-Butylgermane via Hydrogermylation

Reaction Setup: A high-pressure reaction vessel is charged with a solution of 1-butene in a

suitable anhydrous solvent (e.g., hexane or toluene).

Initiator: A radical initiator, such as AIBN (azobisisobutyronitrile), or a transition metal catalyst

is added to the solution.
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Precursor Addition: Germane (GeH₄) gas is carefully introduced into the reaction vessel. The

reaction is typically carried out under pressure and at a controlled temperature, depending

on the initiator used.

Reaction Monitoring: The progress of the reaction is monitored by gas chromatography (GC)

to observe the consumption of the starting materials and the formation of the product.

Work-up and Purification: Upon completion, the reaction mixture is cooled, and any excess

pressure is carefully released. The solvent is removed under reduced pressure, and the

crude product is purified by fractional distillation to yield pure n-butylgermane.
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General Synthesis of n-Butylgermane via Hydrogermylation
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Workflow for Germanium Film Deposition via MOVPE
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Organogermanium in Drug Discovery

Lead Compound (Drug/Natural Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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